4-benzyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 4-benzyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C16H17NO2/c18-16(19)15-10-13-12(7-4-8-14(13)17-15)9-11-5-2-1-3-6-11/h1-3,5-6,10,12,17H,4,7-9H2,(H,18,19)
• InChI Key: PIFSPFBZMUQKJI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)NC(=C2)C(=O)O)CC3=CC=CC=C3

Description

4-benzyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was synthesized from methyl 4-benzyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (20 mg, 0.08 mmol) and aqueous NaOH (1M in H2O, 0.8 mL, 0.8 mmol) according to General Procedure 7. The solid was filtered off, washed with water and dried under vacuum for about 12 h to give 4-benzyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (32) (19 mg). 1H NMR (CHLOROFORM-d 400 MHz) δ ppm 8.8 (1H, br s), 7.3-7.33 (2H, m), 7.2-7.26 (3H, m), 6.81 (1H, s), 3.09 (1H, dd), 2.9 (1H, m), 2.55-2.65 (3H, m), 1.9-2.0 (1H, m), 1.6-1.8 (2H, m), 1.3-1.4 (1H, m); LC/MS: 89%, m/z=255

Synthesis routes and methods II

Procedure details